Cas no 4618-18-2 (Lactulose)

• Product Name: Lactulose
• CAS No: 4618-18-2
• MF: C₁₂H₂₂O₁₁
• MW: 342.296485424042
• MDL: MFCD00151469
• CID: 45206
• PubChem ID: 24896485
• Update Time: 2026-04-28

Lactulose Chemical and Physical Properties

Names and Identifiers

• Lactulose
• 4-O-BETA-D-GALACTOPYRANOSYL-D-FRUCTOFURANOSE
• 4-O-BETA-D-GALACTOPYRANOSYL-D-FRUCTOSE
• MLS-50
• 4-0-beta-d-galactopyranosyl-d-fructose
• 4-o-beta-d-galactopyranosyl-d-fructos
• 4-o-beta-d-galattopiranosil-d-fruttofuranosio
• 4-O-D-Galactopyranosyl-D-fructose
• bifiteral
• cephulac
• chronulac
• d-fructofuranos
• d-lactulose
• isolactose
• lactulosa
• Lactuloseliquid
• lactulosum(latin)
• laevolac
• lattulosio
• 4-O-β-D-Galactopyranosyl-D-fructofuranose
• 4-O-Hexopyranosylhex-2-ulofuranose
• 4-O-β-D-Galactopyranosyl-D-fructose
• LACTULOSE(RG)
• 4-O-β-D-Glactosyl-D-fructose
• Caloryl
• Cholac
• Duphalac
• Enulose
• Laevilac
• Lagnos
• Liforos
• LithiuM hydroxide Monohydrate
• Piarle
• 4-O-beta-D-Galactopyranosyl-alpha-D-fructose
• Lactulosa [Spanish]
• W9T
• D-Fructose, 4-O-beta-D-galactopyranosyl-
• Heptalac
• Fructofuranose, 4-O-beta-D-galactopyranosyl-, D-
• CAS-4618-18-2
• Tox21_111318_1
• BRN 6278818
• Spectrum2_001159
• Tox21_111318
• NCGC00142624-02
• HMS1920J03
• SR-05000002084-4
• Pharmakon1600-01500363
• Kristalose
• Cephulac (TN)
• Lactulose Solution USP, 10 g/15 mL
• BRD-K77258318-001-04-6
• KBio2_001337
• Portalac
• (2S,3R,4S,5R,6R)-2-[(2R,3S,4S,5R)-4,5-dihydroxy-2,5-bis(hydroxymethyl)oxolan-3-yl]oxy-6-(hydroxymethyl)oxane-3,4,5-triol
• Spectrum4_000962
• EN300-19791535
• delta-Lactulose
• Lactulosum [Latin]
• Lactulose (USAN:USP:INN:BAN:JAN)
• 5-17-07-00214 (Beilstein Handbook Reference)
• Lactulosa [INN-Spanish]
• alpha-D-Fructofuranose, 4-o-beta-D-galactopyranosyl-
• EINECS 225-027-7
• SCHEMBL18912
• 58166-24-8
• KBio3_001436
• C07064
• Chronulac (TN)
• 9XH2P2N8EP
• 4-beta-D-Galactosido-(1,4)-D-fructose
• Acilac
• 9U7D5QH5AE
• UNII-9U7D5QH5AE
• IDI1_000064
• NSC-757082
• Lactulosum (Latin)
• Lactulose [USAN:USP:INN:BAN:JAN]
• (2S,3R,4S,5R,6R)-2-(((2R,3S,4S,5R)-4,5-Dihydroxy-2,5-bis(hydroxymethyl)tetrahydrofuran-3-yl)oxy)-6-(hydroxymethyl)tetrahydro-2H-pyran-3,4,5-triol
• HMS500D06
• Lactulose jp17
• KBioSS_001337
• SR-05000002084
• NCGC00142624-03
• A06AD11
• KBio2_003905
• 4-galactosyl fructose
• Laxilose
• KBioGR_001303
• NSC757082
• NINDS_000064
• NCGC00094707-01
• SR-05000002084-1
• DivK1c_000064
• DTXSID5045833
• NCGC00142624-05
• 4-O-beta-delta-Galactopyranosyl-delta-fructose
• HMS2094G15
• D00352
• .ALPHA.-D-FRUCTOFURANOSE, 4-O-.BETA.-D-GALACTOPYRANOSYL-
• Lactulose, >95%
• BRN 0093773
• Generlac
• DTXCID3025833
• BDBM50377984
• Lactulosum [INN-Latin]
• Lactulosa (INN-Spanish)
• NCGC00142624-01
• Q422689
• alpha-Lactulose
• AKOS024283994
• Spectrum5_000908
• 4-O-b-D-Galactopyranosyl-D-fructose
• DB00581
• 4-O-b-D-galactopyranosyl-D-Fructofuranose
• 4-O-beta-D-galactopyranosyl-beta-D-fructofuranose
• NSC 757082
• CHEBI:6359
• Lactulose Solution
• BSPBio_002216
• (2S,3R,4S,5R,6R)-2-{[(2R,3S,4S,5R)-4,5-dihydroxy-2,5-bis(hydroxymethyl)oxolan-3-yl]oxy}-6-(hydroxymethyl)oxane-3,4,5-triol
• KBio1_000064
• 4-O-beta-delta-galactopyranosyl-delta-Fructofuranose
• 58166-25-9
• SPECTRUM1500363
• Lattulosio [Italian]
• AB00052029_02
• 4618-18-2
• CCG-39552
• Constilac
• 4-O-beta-D-Galattopiranosil-D-fruttofuranosio [Italian]
• Lactulose (JP18/USP/INN)
• Lactulosum (INN-Latin)
• SPBio_001117
• 2-[(3S,4S,2R,5R)-2,5-bis(hydroxymethyl)-4,5-dihydroxyoxolan-3-yloxy](2S,4S,3R, 5R,6R)-6-(hydroxymethyl)-2H-3,4,5,6-tetrahydropyran-3,4,5-triol
• beta-D-Galactopyranosyl-(1->4)-D-fructose
• .ALPHA.-LACTULOSE
• CHEMBL296306
• Spectrum3_000478
• Constulose
• beta-D-Fructofuranose, 4-O-beta-D-galactopyranosyl-
• Actilax
• Spectrum_000857
• KBio2_006473
• UNII-9XH2P2N8EP
• Lactulosum

• MDL： MFCD00151469
• Inchi： 1S/C12H22O11/c13-1-4-6(16)7(17)8(18)11(21-4)22-9-5(2-14)23-12(20,3-15)10(9)19/h4-11,13-20H,1-3H2/t4-,5-,6+,7+,8-,9-,10+,11+,12+/m1/s1
• InChI Key： JCQLYHFGKNRPGE-WJONTELPSA-N
• SMILES： O([C@H]1[C@@H]([C@H]([C@H]([C@@H](CO)O1)O)O)O)[C@@H]1[C@@H](CO)O[C@@](CO)([C@H]1O)O

Computed Properties

• Exact Mass: 342.11600
• Monoisotopic Mass: 342.116
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 8
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 23
• Rotatable Bond Count: 8
• Complexity: 395
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 9
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: -4.3
• Topological Polar Surface Area: 190

Experimental Properties

• Color/Form: Light yellow transparent viscous liquid with cool and sweet taste
• Density: 1,32g/cm
• Melting Point: 173-178 ºC
• Boiling Point: 783.2°C at 760 mmHg
• Flash Point: 365.4±31.5 °C
• Refractive Index: 1,45-1,47
• Solubility: Soluble in water (76.4%) at 30 °C, water (81%) at 60 °C, and water (>86%) at 90 °C.
• Water Partition Coefficient: 76.4 g/100 mL (30 ºC)
• PSA: 197.37000
• LogP: -5.55300
• Solubility: Uncertain
• Merck: 5346
• Specific Rotation: -47 º (c=5, H2O, 12hr)

Lactulose Security Information

• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：2
• Hazard Category Code： S24/25:Prevent skin and eye contact.
• Safety Instruction： S24/25
• RTECS：LS6965000
• TSCA：Yes
• Storage Condition：4°C, stored under nitrogen
• Safety Term：S24/25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbohydrates and carbohydrate conjugates Glycosyl compounds

Additional information on Lactulose

Introduction to Lactulose (CAS No. 4618-18-2): Applications and Recent Research Findings

Lactulose, a synthetic disaccharide with the chemical formula C₁₂H₂₂O₁₁, is widely recognized for its significant role in the field of pharmaceuticals and medical nutrition. The compound is identified by its unique CAS number 4618-18-2, which distinguishes it as a specific chemical entity in the vast registry of chemical substances. This introduction aims to provide a comprehensive overview of Lactulose, emphasizing its chemical properties, therapeutic applications, and the latest research findings that highlight its importance in modern medicine.

The molecular structure of Lactulose consists of two galactose units linked by a β-1,4-glycosidic bond. This configuration imparts unique osmotic properties to the compound, making it highly effective in inducing osmotic diarrhea. This mechanism is harnessed in clinical settings for the management of various gastrointestinal disorders. The compound's ability to retain water in the colon leads to an increase in stool volume and frequency, which is particularly beneficial in conditions such as constipation and hepatic encephalopathy.

In recent years, research has expanded the understanding of Lactulose beyond its traditional applications. Studies have begun to explore its potential benefits in managing metabolic disorders and improving gut health. The compound's ability to alter the gut microbiome by promoting the growth of beneficial bacteria has been a focal point of interest. This modulation of gut flora is believed to contribute to improved digestive function and may have broader implications for systemic health.

One of the most notable recent developments in Lactulose research is its investigation as a prebiotic agent. Prebiotics are substances that selectively promote the growth and activity of beneficial commensal bacteria in the gut. Lactulose's fermentation by colonic bacteria produces short-chain fatty acids (SCFAs) such as acetate, propionate, and butyrate. These SCFAs are not only energy sources for colonocytes but also have anti-inflammatory and immunomodulatory effects. This has led to studies exploring Lactulose's role in managing inflammatory bowel disease (IBD) and other chronic inflammatory conditions.

Furthermore, Lactulose has been studied for its potential role in enhancing nutrient absorption and reducing gut permeability. The osmotic effect of Lactulose helps maintain a healthy gut environment by drawing water into the lumen, which can reduce intestinal edema and improve nutrient absorption. This property is particularly relevant in patients with malabsorption syndromes or those recovering from gastrointestinal surgery.

The therapeutic applications of Lactulose have also been extended to pediatrics. Its gentle action on the gastrointestinal tract makes it suitable for use in infants and children with constipation or other digestive issues. Clinical trials have demonstrated its efficacy and safety profile in pediatric populations, reinforcing its status as a first-line treatment option for pediatric constipation.

Recent research has also highlighted the potential of Lactulose in managing non-gastrointestinal conditions. Studies suggest that Lactulose may have neuroprotective properties due to its ability to lower blood ammonia levels. Elevated ammonia levels are associated with hepatic encephalopathy, a complication of liver disease. By reducing ammonia production in the gut, Lactulose may help mitigate symptoms associated with hepatic encephalopathy.

The pharmacokinetics of Lactulose have been extensively studied to optimize its therapeutic use. The compound is not absorbed into the systemic circulation but acts locally within the colon. This localized action minimizes systemic side effects and makes it a well-tolerated therapy for long-term use. However, variations in individual responses to Lactulose have been observed, which may be influenced by factors such as diet, gut microbiome composition, and overall health status.

In conclusion, Lactulose (CAS No. 4618-18-2) is a versatile compound with significant applications in both gastrointestinal and non-gastrointestinal therapeutic areas. Its unique osmotic properties make it an effective treatment for constipation and hepatic encephalopathy. Recent research has expanded its potential uses to include management of metabolic disorders, improvement of gut health through prebiotic effects, and even neuroprotective applications. As our understanding of the gut-brain axis continues to evolve, the role of compounds like Lactulose may become even more prominent in maintaining overall health and well-being.